5-(2-Chloro-4-methylphenyl)-3-cyanophenol, 95%

• IUPAC Name: 3-(2-chloro-4-methylphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C14H10ClNO/c1-9-2-3-13(14(15)4-9)11-5-10(8-16)6-12(17)7-11/h2-7,17H,1H3
• InChI Key: VEOQBTZUEBWQSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)C#N)O)Cl
• Molecular Formula: C14H10ClNO
• DSSTOX Substance ID: DTXSID10684799
• Molecular Weight: 243.69 g/mol
• CAS RN: 1261942-10-2

Description

5-(2-Chloro-4-methylphenyl)-3-cyanophenol, 95% (also known as 5-CMP-3-CN) is an organic compound with a wide range of applications in scientific research. This compound is a colorless to pale yellow solid with a melting point of 96-98 °C and a boiling point of 246-248 °C. It is insoluble in water but soluble in organic solvents such as ether, chloroform, and benzene. 5-CMP-3-CN is a versatile compound that can be used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and drug development.

Scientific Research Applications

5-CMP-3-CN has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis to prepare various compounds such as dyes, pharmaceuticals, and agrochemicals. It is also used in the synthesis of polymers, catalysts, and other materials. In addition, 5-CMP-3-CN can be used in the development of new drugs, as it has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties.

Mechanism of Action

The mechanism of action of 5-CMP-3-CN is not completely understood. However, it is believed that the compound binds to certain proteins and enzymes in the body, which then triggers an immune response. This response is believed to be responsible for its anti-inflammatory, anti-tumor, and anti-bacterial properties.
Biochemical and Physiological Effects
5-CMP-3-CN has been found to have a number of biochemical and physiological effects. In laboratory studies, it has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been found to inhibit the growth of certain types of cancer cells and to reduce the production of inflammatory cytokines. In addition, 5-CMP-3-CN has been found to have antioxidant, anti-apoptotic, and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

5-CMP-3-CN has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in the presence of light and air. In addition, it is soluble in organic solvents, which makes it easy to work with in the laboratory. However, there are some limitations to using 5-CMP-3-CN in laboratory experiments. For example, it is not soluble in water, which can make it difficult to work with in aqueous solutions. In addition, the compound can be toxic if ingested or inhaled, so it should be handled with caution.

Future Directions

There are a number of potential future directions for research involving 5-CMP-3-CN. For example, further research could be conducted to explore the compound’s mechanism of action and its potential therapeutic applications. In addition, more research could be conducted to investigate the compound’s potential toxicity and to develop methods to reduce its toxicity. Finally, further research could be conducted to explore the compound’s potential uses in drug development, as it has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties.

Synthesis Methods

5-CMP-3-CN can be synthesized through a multi-step process. The first step involves the reaction of 2-chloro-4-methylphenol with cyanogen bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form 5-CMP-3-CN. The reaction is then followed by a series of purification steps such as recrystallization, column chromatography, and distillation to obtain a 95% pure product.